Cas no 364363-78-0 (tert-Butyl 4-((2-(tert-butyl)-6-chlorobenzo[d]oxazol-7-yl)sulfonyl)piperazine-1-carboxylate)

• Product Name: tert-Butyl 4-((2-(tert-butyl)-6-chlorobenzo[d]oxazol-7-yl)sulfonyl)piperazine-1-carboxylate
• CAS No: 364363-78-0
• MF: C₂₀H₂₈ClN₃O₅S
• MW: 457.971423149109
• CID: 5667391
• PubChem ID: 67534017
• Update Time: 2023-09-11

tert-Butyl 4-((2-(tert-butyl)-6-chlorobenzo[d]oxazol-7-yl)sulfonyl)piperazine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• 4(2-tert-butyl-6-chloro-benzooxazole-7-sulfonyl)-piperazine-1-carboxylic acid tert-butyl ester
• E72019
• 364363-78-0
• 4-(2-tert-Butyl-6-chloro-benzooxazole-7-sulfonyl)-piperazine-1-carboxylic acid tert-butyl ester
• WS-02653
• SCHEMBL2785669
• 4-(2-tert-butyl-6-chloro-benzooxazole-7sulfonyl)-piperazine-1-carboxylic acid tert-butyl ester
• SPCLZVZWLJFDJX-UHFFFAOYSA-N
• tert-Butyl 4-((2-(tert-butyl)-6-chlorobenzo[d]oxazol-7-yl)sulfonyl)piperazine-1-carboxylate

• Inchi： 1S/C20H28ClN3O5S/c1-19(2,3)17-22-14-8-7-13(21)16(15(14)28-17)30(26,27)24-11-9-23(10-12-24)18(25)29-20(4,5)6/h7-8H,9-12H2,1-6H3
• InChI Key： SPCLZVZWLJFDJX-UHFFFAOYSA-N
• SMILES： ClC1=CC=C2C(=C1S(N1CCN(C(=O)OC(C)(C)C)CC1)(=O)=O)OC(C(C)(C)C)=N2

Computed Properties

• Exact Mass: 457.1438199g/mol
• Monoisotopic Mass: 457.1438199g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 30
• Rotatable Bond Count: 5
• Complexity: 735
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 101Ų